In situ FT-IR spectroscopy investigations of dimethyl carbonate synthesis: on the contribution of gas-phase species
RSC Advances Pub Date: 2016-02-04 DOI: 10.1039/C4RA15157G
Abstract
The IR band assignment of the in situ FT-IR analysis reported in the article by Chen et al. (RSC Adv., 2014, 4, 30968) is discussed here, stressing that gas-phase contributions must be subtracted to reveal the true FT-IR spectra solely related to the adsorbed species.
Recommended Literature
- [1] The role of emissive charge transfer states in two polymer–fullerene organic photovoltaic blends: tuning charge photogeneration through the use of processing additives†
- [2] Biomimetic promotion of dentin remineralization using l-glutamic acid: inspiration from biomineralization proteins
- [3] Inside front cover
- [4] Oligonucleotides with consecutive alkylated phosphate units: aggregation characteristics and drug transport into living cells†
- [5] Computational toxicology, friend or foe?
- [6] Comparative cell adhesion properties of cysteine extended peptide architectures†
- [7] One-step synthesis of nonstoichiometric TiO2 nanorod films for enhanced photocatalytic H2 evolution†
- [8] A 3D soil-like nanostructured fabric for the development of bacterial biofilms for agricultural and environmental uses
- [9] Portable self-flowing platform for filtration separation of samples†
- [10] Formic acid electrooxidation on thallium-decorated shape-controlled platinum nanoparticles: an improvement in electrocatalytic activity
Journal Nameļ¼RSC Advances
Research Products
-
CAS no.: 14086-88-5
-
CAS no.: 12771-92-5
